![molecular formula C8H7BrN2 B159754 5-Bromo-2-methyl-1H-benzo[d]imidazole CAS No. 1964-77-8](/img/structure/B159754.png)
5-Bromo-2-methyl-1H-benzo[d]imidazole
Overview
Description
“5-Bromo-2-methyl-1H-benzo[d]imidazole” is a derivative of imidazole . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .
Synthesis Analysis
Imidazole synthesis involves starting from 1,2-diketones and urotropine in the presence of ammonium acetate . A NHC-copper-catalyzed isocyanide insertion into alcohol to form an N-arylformimidate intermediate and subsequent base-promoted cycloaddition with benzyl isocyanide derivatives enables a straightforward and high-yielding synthesis of 1,4-diaryl-1H-imidazoles .
Molecular Structure Analysis
The molecular structure of “5-Bromo-2-methyl-1H-benzo[d]imidazole” is characterized by the presence of a bromine atom and a methyl group attached to the imidazole ring .
Chemical Reactions Analysis
Imidazole shows both acidic and basic properties . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms . Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia .
Scientific Research Applications
Synthesis of Functional Molecules
5-Bromo-2-methyl-1H-benzo[d]imidazole: is a key component in the synthesis of various functional molecules. Its unique structure allows for regiocontrolled synthesis, enabling the creation of molecules with specific properties for use in everyday applications . The bonds formed during the synthesis of this imidazole derivative are crucial for the development of new materials with desired functionalities.
Pharmaceutical Drug Development
The imidazole ring is a fundamental core in many natural products and pharmaceutical drugs. Derivatives of 5-Bromo-2-methyl-1H-benzo[d]imidazole exhibit a wide range of biological activities, including antibacterial, antifungal, and antiviral properties . This makes it an important synthon in the development of new drugs, particularly those targeting infectious diseases.
Antitubercular Agents
Specific derivatives of 5-Bromo-2-methyl-1H-benzo[d]imidazole have been synthesized and evaluated for their antitubercular activity against Mycobacterium tuberculosis. The modifications to the imidazole ring can lead to compounds with significant therapeutic potential in the fight against tuberculosis .
Chemotherapeutic Value
Imidazole-containing compounds, including 5-Bromo-2-methyl-1H-benzo[d]imidazole derivatives, are known for their high chemotherapeutic value. They act as remedies in the development of novel drugs, especially in the context of antimicrobial resistance (AMR), which is a growing public health concern .
Future Directions
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities and are key components to functional molecules that are used in a variety of everyday applications . Therefore, there is a great potential for “5-Bromo-2-methyl-1H-benzo[d]imidazole” in the development of new drugs.
properties
IUPAC Name |
6-bromo-2-methyl-1H-benzimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2/c1-5-10-7-3-2-6(9)4-8(7)11-5/h2-4H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHDFUQGJYYGLHJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1)C=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10346289 |
Source
|
| Record name | 5-Bromo-2-methyl-1H-benzo[d]imidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10346289 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-methyl-1H-benzo[d]imidazole | |
CAS RN |
1964-77-8 |
Source
|
| Record name | 5-Bromo-2-methyl-1H-benzo[d]imidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10346289 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Bromo-2-methylbenzoimidazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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